3-amino-N-(5-chloro-2-methoxyphenyl)benzamide
Description
3-Amino-N-(5-chloro-2-methoxyphenyl)benzamide, more commonly known as ACM, is a small molecule that has been used in a variety of scientific research applications. ACM is a member of the benzamide family, which is a group of organic compounds that contain the benzamide functional group. ACM has been studied extensively over the past several decades due to its potential applications in medicine, biochemistry, and pharmacology.
Scientific Research Applications
Proteomics Research
“3-amino-N-(5-chloro-2-methoxyphenyl)benzamide” is a product used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the investigation of protein interactions, structures, or functions.
Development of New Derivatives
The compound could be used as a base structure for the development of new derivatives with potential biological activity. For instance, indole derivatives, which have a similar aromatic structure, have been found to possess various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Antiviral Research
Related compounds have shown potential as antiviral agents . Therefore, “3-amino-N-(5-chloro-2-methoxyphenyl)benzamide” could potentially be investigated for similar applications.
Anti-inflammatory Research
Similar to its potential antiviral applications, this compound could also be investigated for potential anti-inflammatory properties, given the known anti-inflammatory activity of related compounds .
Anticancer Research
The compound could be of interest in anticancer research. Related compounds have shown potential as anticancer agents , suggesting that “3-amino-N-(5-chloro-2-methoxyphenyl)benzamide” might have similar properties.
Antimicrobial Research
Given the antimicrobial activity of related compounds , “3-amino-N-(5-chloro-2-methoxyphenyl)benzamide” could potentially be investigated for similar applications.
properties
IUPAC Name |
3-amino-N-(5-chloro-2-methoxyphenyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O2/c1-19-13-6-5-10(15)8-12(13)17-14(18)9-3-2-4-11(16)7-9/h2-8H,16H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYIKXNDPQYNNMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC(=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-(5-chloro-2-methoxyphenyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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